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Compound of Interest

Compound Name: 2-Bromo-2-methylbutane

Cat. No.: B1582447 Get Quote

A Technical Overview of 2-Bromo-2-
methylbutane
Introduction: 2-Bromo-2-methylbutane, also known as tert-amyl bromide, is a tertiary alkyl

halide. It serves as a key building block in organic synthesis, primarily utilized in reactions

involving nucleophilic substitution and elimination. Its structure consists of a butane chain with

a bromine atom and a methyl group attached to the second carbon atom. This technical guide

provides a summary of its core molecular and physical properties.

Physicochemical and Molecular Data
The fundamental properties of 2-Bromo-2-methylbutane are summarized below. These data

are critical for its application in experimental design, particularly for determining reaction

conditions and purification methods.
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Property Value

Molecular Formula C5H11Br[1][2][3][4][5]

Molecular Weight 151.04 g/mol [1][4][5][6][7][8]

IUPAC Name 2-bromo-2-methylbutane[1]

CAS Number 507-36-8[2][3][6]

Appearance Clear, light brown to brown liquid[9]

Density 1.182 g/mL at 25°C[8]

Boiling Point 107-108°C[6][8]

Flash Point 5°C (41°F)

Solubility Sparingly soluble in water[9]

Molecular Structure
The structure of 2-Bromo-2-methylbutane features a central tertiary carbon bonded to a

bromine atom, a methyl group, an ethyl group, and another methyl group. This steric hindrance

around the reactive center influences its chemical behavior, favoring SN1 substitution reactions

over SN2 pathways.

Caption: 2D structure of 2-Bromo-2-methylbutane.

Experimental Protocols: Synthesis
As a common laboratory reagent, 2-Bromo-2-methylbutane is typically synthesized via the

reaction of an alcohol with a hydrohalic acid.

Objective: To synthesize 2-Bromo-2-methylbutane from 2-methyl-2-butanol.

Methodology:

Reactant Preparation: 2-methyl-2-butanol (tert-amyl alcohol) is cooled in an ice bath.
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Reaction: Concentrated hydrobromic acid (HBr) is added dropwise to the cooled alcohol with

continuous stirring. The reaction proceeds via an SN1 mechanism where the hydroxyl group

is protonated, leaves as water, and the resulting stable tertiary carbocation is attacked by the

bromide ion.

Separation: The reaction mixture is transferred to a separatory funnel. The lower aqueous

layer is removed.

Washing: The organic layer is washed sequentially with water, sodium bicarbonate solution

(to neutralize excess acid), and finally with a brine solution to aid in drying.

Drying: The crude product is dried over an anhydrous drying agent, such as anhydrous

sodium sulfate.

Purification: The final product is purified by distillation, collecting the fraction that boils at

approximately 107-108°C.
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Caption: Workflow for the synthesis of 2-Bromo-2-methylbutane.

Role in Synthesis
2-Bromo-2-methylbutane is not involved in biological signaling pathways. Instead, its utility is

in organic synthesis, where it acts as a tert-amyl group donor. For instance, it can be used to

form Grignard reagents or to introduce a tert-pentyl group onto various substrates through
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nucleophilic substitution reactions. The enthalpies of solution of 2-bromo-2-methylbutane
have been studied in various alcohols to understand its solvation thermodynamics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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